Cas no 63761-20-6 (1H-Pyrrole, 3-(2-furanyl)-)

• Product Name: 1H-Pyrrole, 3-(2-furanyl)-
• CAS No: 63761-20-6
• MF: C₈H₇NO
• MW: 133.147281885147
• CID: 1657489
• PubChem ID: 54078112
• Update Time: 2025-04-21

1H-Pyrrole, 3-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-(2-furanyl)-
• 3-(furan-2-yl)-1H-pyrrole
• 63761-20-6
• DTXSID50708862
• SCHEMBL7101479

• Inchi： 1S/C8H7NO/c1-2-8(10-5-1)7-3-4-9-6-7/h1-6,9H
• InChI Key： KSOXBYBVRGUAJH-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CNC=1

Computed Properties

• Exact Mass: 133.05281
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 28.9Ų

Experimental Properties

• PSA: 28.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles